Cas no 2229029-88-1 (2-1-(oxolan-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(oxolan-3-yl)cyclopropylacetic acid
• CAS No: 2229029-88-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6009882
• PubChem ID: 165880744
• Update Time: 2025-06-08

2-1-(oxolan-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxolan-3-yl)cyclopropylacetic acid
• EN300-1792494
• 2-[1-(oxolan-3-yl)cyclopropyl]acetic acid
• 2229029-88-1

• Inchi： 1S/C9H14O3/c10-8(11)5-9(2-3-9)7-1-4-12-6-7/h7H,1-6H2,(H,10,11)
• InChI Key： FPTHTJOTBFYHJQ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(oxolan-3-yl)cyclopropylacetic acid

Introduction to 2-1-(oxolan-3-yl)cyclopropylacetic acid (CAS No: 2229029-88-1)

2-1-(oxolan-3-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229029-88-1, is a compound of significant interest in the field of medicinal chemistry and pharmacological research. This molecule, featuring a cyclopropylacetic acid core linked to an oxolane ring, has garnered attention due to its unique structural features and potential biological activities. The combination of a cyclopropyl group and an oxygen-containing heterocycle presents a promising scaffold for the development of novel therapeutic agents.

The structural motif of 2-1-(oxolan-3-yl)cyclopropylacetic acid incorporates several key pharmacophoric elements that are widely recognized for their role in modulating biological pathways. The cyclopropyl group, known for its rigidity and ability to occupy small spaces within biological targets, can enhance binding affinity and selectivity. Meanwhile, the oxolane ring, a five-membered ether-containing heterocycle, is frequently encountered in natural products and pharmaceuticals, often contributing to metabolic stability and bioavailability.

In recent years, there has been a growing interest in designing molecules that exploit the synergistic effects of multiple functional groups. The presence of both a carboxylic acid moiety and an oxygenated heterocycle in 2-1-(oxolan-3-yl)cyclopropylacetic acid suggests potential applications in drug discovery, particularly in the inhibition of enzymes or receptors that are sensitive to such structural features. This compound may serve as a valuable intermediate or lead compound in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-1-(oxolan-3-yl)cyclopropylacetic acid is its potential as a building block for more complex molecules. Medicinal chemists often use such scaffolds to explore structure-activity relationships (SARs), allowing them to fine-tune biological activity by introducing additional functional groups or modifying existing ones. The cyclopropylacetic acid core, in particular, has been explored in several drug discovery programs due to its ability to mimic certain bioactive scaffolds found in natural products.

Recent advancements in computational chemistry and molecular modeling have further enhanced the utility of compounds like 2-1-(oxolan-3-yl)cyclopropylacetic acid. These tools enable researchers to predict binding modes and affinity with high accuracy, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the greatest potential for further development.

The oxolane ring in 2-1-(oxolan-3-yl)cyclopropylacetic acid also offers interesting opportunities for derivatization. Oxolane derivatives are known for their stability under various conditions, making them attractive candidates for oral administration or other routes of delivery. Additionally, the carboxylic acid group provides a site for further functionalization, such as esterification or amidation, which can alter solubility, permeability, and metabolic clearance.

In the context of current research trends, 2-1-(oxolan-3-yl)cyclopropylacetic acid aligns well with efforts to develop more sustainable and efficient synthetic methods. Green chemistry principles are increasingly being applied to medicinal chemistry, with a focus on reducing waste and minimizing hazardous reactions. The synthesis of this compound can be optimized to incorporate these principles, ensuring that it remains viable for large-scale production if it proves successful in preclinical studies.

The potential applications of 2-1-(oxolan-3-yl)cyclopropylacetic acid extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use in agrochemicals or other industrial applications where similar scaffolds have demonstrated efficacy. By exploring these alternative uses, researchers can maximize the value derived from this compound and its derivatives.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in precise ways. 2-1-(oxolan-3-yl)cyclopropylacetic acid represents a promising example of how structural innovation can lead to new therapeutic opportunities. Its combination of known pharmacophores and novel scaffolds positions it as a candidate for further exploration by researchers around the world.

In conclusion, 2-1-(oxolan-3-yl)cyclopropylacetic acid (CAS No: 2229029-88-1) is a compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with recent advancements in computational methods and synthetic chemistry, make it an attractive candidate for further investigation. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.